molecular formula C22H24N6O B12246774 3-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-phenylpyridazine

3-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-phenylpyridazine

Cat. No.: B12246774
M. Wt: 388.5 g/mol
InChI Key: YFPKKMKWXHCQKV-UHFFFAOYSA-N
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Description

3-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-phenylpyridazine is a complex heterocyclic compound It features a pyrazole ring, a pyrrolopyrrole moiety, and a phenylpyridazine structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-phenylpyridazine typically involves multiple steps. The process begins with the preparation of the pyrazole ring, followed by the formation of the pyrrolopyrrole moiety, and finally, the coupling with the phenylpyridazine structure.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Common Reagents and Conditions

    Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

    Reducing Agents: Sodium borohydride, lithium aluminum hydride.

    Substitution Reagents: Halogens, alkylating agents.

Major Products

    Oxidation Products: Oxidized derivatives of the pyrazole ring.

    Reduction Products: Reduced derivatives of the pyridazine ring.

    Substitution Products: Substituted derivatives at the phenyl ring.

Mechanism of Action

The mechanism of action of 3-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-phenylpyridazine involves its interaction with specific molecular targets and pathways:

Comparison with Similar Compounds

Similar Compounds

    3-(1H-pyrazol-5-yl)-6-phenylpyridazine: Similar structure but lacks the pyrrolopyrrole moiety.

    5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrole: Similar structure but lacks the phenylpyridazine moiety.

Uniqueness

3-[5-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-phenylpyridazine is unique due to its combination of a pyrazole ring, a pyrrolopyrrole moiety, and a phenylpyridazine structure. This unique combination imparts distinct chemical and biological properties, making it a valuable compound for various applications .

Properties

Molecular Formula

C22H24N6O

Molecular Weight

388.5 g/mol

IUPAC Name

(2,5-dimethylpyrazol-3-yl)-[2-(6-phenylpyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone

InChI

InChI=1S/C22H24N6O/c1-15-10-20(26(2)25-15)22(29)28-13-17-11-27(12-18(17)14-28)21-9-8-19(23-24-21)16-6-4-3-5-7-16/h3-10,17-18H,11-14H2,1-2H3

InChI Key

YFPKKMKWXHCQKV-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1)C(=O)N2CC3CN(CC3C2)C4=NN=C(C=C4)C5=CC=CC=C5)C

Origin of Product

United States

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